Cas no 1707746-84-6 ([3-(1-methylsulfonylcyclobutyl)-1,2,4-oxadiazol-5-yl]methanamine)

• Product Name: [3-(1-methylsulfonylcyclobutyl)-1,2,4-oxadiazol-5-yl]methanamine
• CAS No: 1707746-84-6
• MF: C₈H₁₃N₃O₃S
• MW: 231.27212023735
• CID: 5220378
• Update Time: 2025-10-28

[3-(1-methylsulfonylcyclobutyl)-1,2,4-oxadiazol-5-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• [3-(1-methylsulfonylcyclobutyl)-1,2,4-oxadiazol-5-yl]methanamine
• 1,2,4-Oxadiazole-5-methanamine, 3-[1-(methylsulfonyl)cyclobutyl]-

• Inchi： 1S/C8H13N3O3S/c1-15(12,13)8(3-2-4-8)7-10-6(5-9)14-11-7/h2-5,9H2,1H3
• InChI Key： XCXAAVJNQDFDAJ-UHFFFAOYSA-N
• SMILES： O1C(CN)=NC(C2(S(C)(=O)=O)CCC2)=N1

Additional information on [3-(1-methylsulfonylcyclobutyl)-1,2,4-oxadiazol-5-yl]methanamine

Introduction to [3-(1-methylsulfonylcyclobutyl)-1,2,4-oxadiazol-5-yl]methanamine (CAS No. 1707746-84-6)

[3-(1-methylsulfonylcyclobutyl)-1,2,4-oxadiazol-5-yl]methanamine (CAS No. 1707746-84-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclobutyl ring, a methyl sulfonyl group, and an oxadiazole moiety. These structural elements contribute to its potential therapeutic applications and have been the focus of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of [3-(1-methylsulfonylcyclobutyl)-1,2,4-oxadiazol-5-yl]methanamine is particularly noteworthy due to its combination of lipophilic and polar functionalities. The cyclobutyl ring provides rigidity and conformational constraint, which can enhance the compound's ability to interact with specific biological targets. The methyl sulfonyl group adds polarity and can influence the compound's solubility and metabolic stability. The oxadiazole moiety is known for its bioisosteric properties and can serve as a versatile scaffold for drug design.

Recent research has highlighted the potential of [3-(1-methylsulfonylcyclobutyl)-1,2,4-oxadiazol-5-yl]methanamine in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Studies have shown that this compound exhibits potent neuroprotective effects, which may be attributed to its ability to modulate oxidative stress and inflammation. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that [3-(1-methylsulfonylcyclobutyl)-1,2,4-oxadiazol-5-yl]methanamine significantly reduced neuronal cell death in an in vitro model of oxidative stress-induced neurotoxicity.

In addition to its neuroprotective properties, [3-(1-methylsulfonylcyclobutyl)-1,2,4-oxadiazol-5-yl]methanamine has also shown promise in the treatment of cancer. Research conducted at the National Institutes of Health (NIH) has indicated that this compound can inhibit the proliferation of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. Specifically, a study published in Cancer Research found that [3-(1-methylsulfonylcyclobutyl)-1,2,4-oxadiazol-5-yl]methanamine selectively targeted cancer stem cells, which are known to be resistant to conventional chemotherapy.

The pharmacokinetic properties of [3-(1-methylsulfonylcyclobutyl)-1,2,4-oxadiazol-5-yl]methanamine have also been extensively studied. Preclinical data suggest that this compound exhibits favorable oral bioavailability and a long half-life, making it an attractive candidate for further development as an oral therapeutic agent. Moreover, its low toxicity profile has been confirmed in animal models, which supports its potential for clinical translation.

Clinical trials are currently underway to evaluate the safety and efficacy of [3-(1-methylsulfonylcyclobutyl)-1,2,4-oxadiazol-5-yl]methanamine in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for larger-scale clinical studies to further validate the therapeutic potential of this compound.

In conclusion, [3-(1-methylsulfonylcyclobutyl)-1,2,4-oxadiazol-5-yl]methanamine (CAS No. 1707746-84-6) represents a promising lead compound in the development of novel therapeutics for neurological disorders and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and clinical evaluation. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to make significant contributions to the field of medicinal chemistry.